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Compound of Interest

N-(3-Aminophenyl)-4-
Compound Name:
ethoxybenzamide

cat. No.: B3072076

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a proposed preliminary screening
cascade for the novel chemical entity, N-(3-Aminophenyl)-4-ethoxybenzamide. Given the
prevalence of benzamide scaffolds in contemporary drug discovery, particularly in oncology,
this document outlines a hypothetical, yet scientifically rigorous, workflow to assess its potential
as a therapeutic agent. The proposed screening focuses on identifying cytotoxic effects,
potential kinase inhibition, and impact on a key signaling pathway relevant to cancer biology.

Compound Overview

N-(3-Aminophenyl)-4-ethoxybenzamide is a small molecule with the chemical formula
C15H16N202 and a molecular weight of 256.30 g/mol [1]. Its structure combines a flexible
aminophenyl ring with an ethoxybenzamide moiety, features that are present in various
biologically active compounds. While specific biological data for this compound is not publicly
available, its structural similarity to known kinase inhibitors suggests that a preliminary
screening campaign focused on this target class is a logical starting point.

Table 1: Physicochemical Properties of N-(3-Aminophenyl)-4-ethoxybenzamide
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Property Value Reference
CAS Number 1016516-69-0 [1]
Molecular Formula C15H16N202 [1]
Molecular Weight 256.30 g/mol

Appearance Tan to white solid (predicted)

Solubility Soluble in DMSO (predicted)

Proposed Preliminary Screening Workflow

The following diagram illustrates a logical workflow for the initial biological evaluation of N-(3-

Aminophenyl)-4-ethoxybenzamide.
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Phase 1: In Vitro Cytotoxicity Screening

Select Cancer Cell Lines
(e.g., HUVEC, A549, MCF-7)

(MTT Cell Viability Assay)

(Determine IC50 Values)

Proceed with Potent Compounds

Phase 2: Target-Based Screening

In Vitro Kinase Inhibition Assay
(e.g., VEGFR-2)

(Determine Ki and IC50)

Confirm Cellular Activity

Phase 3: Cellular Mechanism of Action

(Western Blot Analysis)

Assess Phosphorylation of
Downstream Targets (e.g., p-ERK, p-AKT)
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N-(3-Aminophenyl)-
4-ethoxybenzamide

Binds and Activates/Inhibits

VEGFR-2

Proliferation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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